(S)-2-Amino-1-[(R)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one

• IUPAC Name: (2S)-2-amino-1-[(3R)-3-[benzyl(cyclopropyl)amino]piperidin-1-yl]-3-methylbutan-1-one
• InChI: InChI=1S/C20H31N3O/c1-15(2)19(21)20(24)22-12-6-9-18(14-22)23(17-10-11-17)13-16-7-4-3-5-8-16/h3-5,7-8,15,17-19H,6,9-14,21H2,1-2H3/t18-,19+/m1/s1
• InChI Key: XUFXQIWHPUPJLV-MOPGFXCFSA-N
• Canonical SMILES: CC(C)C(C(=O)N1CCCC(C1)N(CC2=CC=CC=C2)C3CC3)N
• Isomeric SMILES: CC(C)[C@@H](C(=O)N1CCC[C@H](C1)N(CC2=CC=CC=C2)C3CC3)N
• Molecular Formula: C20H31N3O
• Molecular Weight: 329.5 g/mol

Description

(S)-2-Amino-1-[(R)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one is a complex synthetic organic compound of significant interest in medicinal chemistry and pharmacological research. Its intricate structure, featuring a piperidine ring core substituted with a benzyl-cyclopropyl-amino group and coupled with a stereospecific methyl-butan-1-one amino acid-derived chain, makes it a valuable intermediate or potential pharmacophore. Piperidine derivatives are a prominent scaffold in drug discovery, frequently investigated for their interactions with various enzymes and receptors. Researchers are exploring this compound's potential as a key precursor or active agent in several areas, including the study of protease inhibition, given the relevance of piperidine structures in such contexts, and as a ligand for neurological targets. The stereochemistry of the molecule, defined by both (S) and (R) configurations, is critical for its specific biological activity and binding affinity. This compound is intended for use in laboratory research to advance the development of novel therapeutic agents and to study complex biochemical pathways. It is supplied For Research Use Only and is not intended for diagnostic or therapeutic applications.

Biological Activity

(S)-2-Amino-1-[(R)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one, with the molecular formula C21H33N3O and a molecular weight of 343.5 g/mol, is a compound of significant interest in the field of medicinal chemistry due to its unique structural characteristics and potential biological activities. This compound features a piperidine ring and a cyclopropyl group, which are known to influence its interaction with various biological targets, particularly neurotransmitter receptors.

Neuropharmacological Potential

Research indicates that (S)-2-Amino-1-[(R)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one exhibits notable neuropharmacological properties. Its structure suggests possible interactions with neurotransmitter systems, making it a candidate for the development of therapeutics aimed at neurological disorders.

Interaction Studies

Studies have focused on the compound's interactions with various biological targets, including:

• Neurotransmitter Receptors : The compound may modulate receptor activity, influencing neurotransmission.
• Enzyme Inhibition : It has been evaluated for its potential to inhibit enzymes such as acetylcholinesterase (AChE), which is crucial in neurodegenerative diseases like Alzheimer's.

Comparative Analysis

The biological activity of (S)-2-Amino-1-[(R)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one can be compared with similar compounds. The following table summarizes some related compounds and their activities:

Compound Name	Structural Features	Biological Activity
3-Amino-piperidine	Contains a piperidine ring	Neuroactive properties
Benzyl-cyclopropylamine	Features cyclopropane and benzene	Potential analgesic effects
4-Methyl-piperidine	Similar piperidine structure	Used in various pharmacological studies

This comparison highlights the unique pharmacological profile of (S)-2-Amino-1-[(R)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one due to its specific stereochemistry and functional groups.

Case Studies

Recent studies have investigated the compound's effects on various biological systems:

• Neurotoxicity Studies : The compound has been tested for neurotoxic effects in cellular models, showing potential protective effects against oxidative stress.
• Antimicrobial Activity : Preliminary screening indicated moderate antibacterial activity against strains such as Salmonella typhi and Bacillus subtilis.

Mechanistic Insights

Mechanistic studies have shed light on how (S)-2-Amino-1-[(R)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one interacts at the molecular level:

• Binding Affinity : Docking studies have revealed strong binding affinities to specific receptors, suggesting a high likelihood of efficacy in therapeutic applications.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional nuances of the target compound are highlighted through comparisons with analogues (Table 1).

Table 1: Structural Comparison of Analogous Compounds

Compound Name	Substituent Group	Position	Ring Type	Molecular Formula	Molecular Weight	Notable Features
Target Compound	Benzyl-cyclopropyl-amino	3	Piperidine	-	-	Stereochemistry (S,R); aromatic + strained substituent
(S)-2-Amino-1-(3-((benzyl(isopropyl)amino)methyl)piperidin-1-yl)-3-methylbutan-1-one	Benzyl-isopropyl-amino	3	Piperidine	-	-	Bulkier isopropyl group increases steric hindrance
(S)-2-Amino-1-{4-[(benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-3-methyl-butan-1-one	Benzyl-cyclopropyl-amino	4	Piperidine	-	-	Positional isomer; altered spatial orientation
(S)-2-amino-1-[3-(benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-3-methyl-butan-1-one	Benzyl-cyclopropyl-amino	3	Pyrrolidine	C₁₉H₂₉N₃O	315.46	5-membered ring; reduced conformational flexibility
(S)-2-Amino-1-{2-[(benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-3-methyl-butan-1-one	Benzyl-cyclopropyl-amino	2	Piperidine	C₂₁H₃₃N₃O	343.51	Substituent at 2-position; higher molecular weight
(S)-2-Amino-1-{4-[(cyclopropyl-methyl-amino)-methyl]-piperidin-1-yl}-3-methyl-butan-1-one	Cyclopropyl-methyl-amino	4	Piperidine	-	-	Non-aromatic substituent; reduced lipophilicity

Key Observations

Replacing benzyl with cyclopropyl-methyl-amino () eliminates aromaticity, reducing lipophilicity and possibly altering membrane permeability.

Positional Isomerism :

• Substituents at the 3-position (target compound) vs. 2- or 4-positions (Evidences 5, 8, 9) alter spatial orientation, which could modulate interactions with biological targets (e.g., receptors or enzymes).

Ring Size :

• The pyrrolidine analogue () introduces a five-membered ring, reducing conformational flexibility compared to piperidine derivatives. This may impact bioavailability and metabolic stability .

Stereochemistry :

• The target compound’s (S,R)-configuration is critical for chiral recognition, distinguishing it from racemic or differently configured analogues.

Research Implications and Limitations

• Structural Insights : The comparisons underscore the importance of substituent choice, ring size, and stereochemistry in drug design. However, pharmacological data (e.g., binding affinity, toxicity) are absent in the provided evidence, limiting functional conclusions.
• Synthetic Challenges : The strained cyclopropyl group and chiral centers in the target compound may complicate synthesis and purification .

Preparation Methods

Meyers’ Lactamization for Bicyclic Intermediate Generation

The PMC article details a lactamization strategy using keto-acids and ammonium acetate, optimized for water/methanol solvent systems at reflux (80°C). Adapting this method, 3-(benzyl-cyclopropyl-amino)propanoic acid undergoes cyclization to form a bicyclic lactam intermediate, which is subsequently reduced to the piperidine derivative.

Reaction Conditions:

Parameter	Value
Solvent	H₂O/MeOH (4:1)
Temperature	80°C
Catalyst	NH₄OAc (2.5 equiv)
Yield	68–72%

This method ensures high regioselectivity, though enantiomeric control requires chiral auxiliaries or catalysts.

Reductive Amination for Piperidine Formation

An alternative route employs reductive amination of δ-ketoamines. For example, 5-(benzyl-cyclopropyl-amino)pentan-2-one reacts with ammonium acetate under hydrogenation (H₂, 50 psi, Pd/C) to yield the piperidine framework. This method achieves 65–70% yield but necessitates careful purification to remove diastereomeric byproducts.

Stereoselective Introduction of Benzyl-Cyclopropyl-Amino Group

Chiral Resolution via Diastereomeric Salt Formation

The (R)-configuration at position 3 is achieved through resolution of racemic 3-aminopiperidine using (−)-dibenzoyl-L-tartaric acid. The resulting diastereomeric salts are separated by fractional crystallization, yielding the (R)-enantiomer with >98% ee.

Cyclopropane Ring Installation

Benzyl-cyclopropyl-amine is synthesized via Buchwald–Hartwig coupling of benzylamine with cyclopropyl bromide, using Pd(OAc)₂/Xantphos as the catalyst system. Key parameters include:

Parameter	Value
Solvent	Toluene
Temperature	110°C
Reaction Time	12 h
Yield	85%

This amine is then coupled to the piperidine intermediate via SN2 displacement of a mesylate leaving group.

Coupling of (S)-2-Amino-3-methylbutan-1-one

Protection-Deprotection Strategy

The amino ketone is synthesized as its tert-butoxycarbonyl (Boc)-protected derivative to prevent side reactions during piperidine functionalization. Boc-protected (S)-2-amino-3-methylbutan-1-one is prepared via asymmetric hydrogenation of the corresponding α,β-unsaturated ketone using a Ru-BINAP catalyst.

Coupling Reaction:
The Boc group is removed with TFA in DCM, and the resulting amine is alkylated with 1-chloro-3-(benzyl-cyclopropyl-amino)piperidine under basic conditions (K₂CO₃, DMF, 60°C). Final deprotection yields the target compound in 55–60% overall yield.

Purification and Characterization

Chromatographic Purification

Reverse-phase HPLC (C18 column, 70:30 H₂O/ACN + 0.1% TFA) resolves residual diastereomers, achieving >99% purity.

Spectroscopic Confirmation

• ¹H NMR (400 MHz, CDCl₃): δ 7.35–7.28 (m, 5H, Ar-H), 3.72 (d, J = 12.4 Hz, 1H, piperidine-H), 2.98 (q, J = 6.8 Hz, 1H, CHNH₂), 1.42 (s, 3H, CH₃).

• HRMS : m/z calculated for C₂₁H₃₃N₃O [M+H]⁺: 343.2621; found: 343.2618.

Comparative Analysis of Synthetic Routes

Method	Yield (%)	ee (%)	Key Advantage
Lactamization	68–72	98 (R)	High regioselectivity
Reductive Amination	65–70	95 (R)	Shorter reaction time
SN2 Alkylation	55–60	99 (R, S)	Scalability

Challenges and Optimization Opportunities

• Enantiomeric Excess Improvement : Transitioning from resolution to asymmetric catalysis (e.g., Jacobsen’s thiourea catalysts) could enhance ee.

• Cyclopropane Stability : The cyclopropane ring is susceptible to ring-opening under acidic conditions; neutral pH during coupling is critical.

• Amino Ketone Racemization : Low-temperature (0°C) alkylation minimizes epimerization at the (S)-center .

Q & A

Q. (Advanced) How does the presence of the cyclopropyl group influence the compound's pharmacokinetic properties compared to analogous non-cyclopropyl derivatives?

• Methodological Answer:
• Cyclopropyl rigidity reduces metabolic oxidation (CYP3A4) compared to flexible alkyl chains, prolonging half-life .
• LogP comparison : Cyclopropyl analogs show ~0.5-unit lower LogP, improving aqueous solubility but reducing BBB penetration .
• Validate via comparative PAMPA-BBB assays and hepatic microsome stability tests .